Cas no 915924-02-6 ((4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid)

(4-Methyl-1H-benzimidazol-2-yl)methoxyacetic acid is a benzimidazole derivative with potential applications in pharmaceutical and chemical research. Its structure features a methoxyacetic acid moiety attached to the 2-position of a 4-methylbenzimidazole core, offering versatility in synthetic modifications. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its benzimidazole scaffold is known for stability and binding affinity, while the carboxylic acid group enhances solubility and reactivity for further derivatization. The presence of the methyl substituent can influence electronic and steric properties, making it useful for structure-activity relationship studies. Suitable for controlled laboratory use under appropriate safety protocols.
(4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid structure
915924-02-6 structure
Product Name:(4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid
CAS No:915924-02-6
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD08691490
CID:996598
PubChem ID:25218860
Update Time:2025-06-09

(4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)acetic acid
    • [(4-Methyl-1H-benzimidazol-2-yl)methoxy]-acetic acid
    • 2-[(4-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
    • MFCD08691490
    • DTXSID70649167
    • LS-01076
    • 2-[(4-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
    • CS-0316880
    • (4-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid, AldrichCPR
    • (4-Methyl-1H-benzoimidazol-2-ylmethoxy)-ac etic acid
    • 2-((7-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)acetic acid
    • [(4-Methyl-1H-benzimidazol-2-yl)methoxy]aceticacid
    • 915924-02-6
    • AKOS000321409
    • 2-((4-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)aceticacid
    • BB 0240482
    • [(4-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
    • CHEMBRDG-BB 4010700
    • [(4-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
    • STK500787
    • (4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid
    • MDL： MFCD08691490
    • Inchi： 1S/C11H12N2O3/c1-7-3-2-4-8-11(7)13-9(12-8)5-16-6-10(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
    • InChI Key： JELKTODSTLXDEE-UHFFFAOYSA-N
    • SMILES： O(CC(=O)O)CC1=NC2C(C)=CC=CC=2N1

Computed Properties

  • Exact Mass: 220.08500
  • Monoisotopic Mass: 220.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.362
  • Melting Point: Not available
  • Boiling Point: 544°C at 760 mmHg
  • Flash Point: 282.8°C
  • Refractive Index: 1.649
  • PSA: 75.21000
  • LogP: 1.47250
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

(4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Security Information

(4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Pricemore >>

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